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Compound of Interest

Compound Name: 4-(Methylamino)pyridine

Cat. No.: B057530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a detailed overview of the solubility characteristics of 4-
(Methylamino)pyridine (CAS 1121-58-0), a key heterocyclic building block in organic

synthesis and pharmaceutical research. While extensive quantitative solubility data is not

readily available in public literature, this document consolidates the existing qualitative

information, provides established experimental protocols for solubility determination, and

presents logical workflows to guide laboratory practices.

Introduction to 4-(Methylamino)pyridine
4-(Methylamino)pyridine, also known as N-methyl-4-pyridinamine, is a solid crystalline

compound with a molecular weight of 108.14 g/mol . Its structure, featuring a basic pyridine ring

and a methylamino substituent, dictates its physical and chemical properties, including its

solubility profile. The nitrogen atom on the pyridine ring and the secondary amine group can

participate in hydrogen bonding, which significantly influences its interaction with various

solvents. Understanding its solubility is critical for applications ranging from reaction condition

optimization and catalyst selection to formulation development in medicinal chemistry.

Solubility Profile
Direct quantitative solubility data for 4-(Methylamino)pyridine in various organic solvents is

sparse. However, qualitative assessments are available from multiple chemical suppliers and
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databases. The compound is generally described as soluble in a range of polar and nonpolar

organic solvents.

Qualitative Solubility Data
The table below summarizes the reported qualitative solubility of 4-(Methylamino)pyridine in

common laboratory solvents.

Solvent
Solvent Polarity
(Relative)

Reported Solubility Citation(s)

Methanol 0.762 Soluble [1][2]

Ethanol 0.654 Soluble [1][2][3]

Acetone 0.355 Soluble [1][2][3]

Water 1.000 Soluble [1][2][3]

Benzene 0.111 Soluble [1][2][3]

Diethyl Ether 0.117 Soluble [1][2][3]

Comparative Solubility Data: 4-(Dimethylamino)pyridine
(DMAP)
To provide a quantitative reference point, data for the structurally similar compound 4-

(Dimethylamino)pyridine (DMAP) is often considered. DMAP is reported to be soluble in

methanol, benzene, ethyl acetate, chloroform, methylene chloride, acetone, and acetic acid. It

is less soluble in ether, diisopropyl ether, cyclohexane, and hexane.

Water Solubility of DMAP: 76 g/L (at 25 °C)

This value for DMAP suggests that 4-(Methylamino)pyridine is likely to have substantial,

though not identical, aqueous solubility.

Factors Influencing Solubility
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The solubility of 4-(Methylamino)pyridine is governed by several key physicochemical

principles. The following diagram illustrates the logical relationships between these factors.

Factors Influencing Solubility of 4-(Methylamino)pyridine
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Key factors affecting the solubility of 4-(Methylamino)pyridine.

Experimental Protocols for Solubility Determination
For researchers requiring precise quantitative solubility data, established analytical methods

must be employed. The following section details two common protocols for determining the

solubility of a solid compound like 4-(Methylamino)pyridine in an organic solvent.

Gravimetric Method (Shake-Flask)
This method directly measures the concentration of a solute in a saturated solution and is

considered a gold standard for thermodynamic solubility determination.

Objective: To determine the equilibrium solubility of 4-(Methylamino)pyridine in a chosen

solvent by mass determination.

Materials:

4-(Methylamino)pyridine (solid)

Solvent of interest
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Scintillation vials or sealed flasks

Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Analytical balance

Vacuum oven or rotary evaporator

Procedure:

Preparation: Add an excess amount of solid 4-(Methylamino)pyridine to a vial containing a

known volume or mass of the solvent. The presence of undissolved solid is essential to

ensure saturation.

Equilibration: Seal the vials and place them on an orbital shaker at a constant, controlled

temperature. Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess

solid settle. To ensure complete separation of the solid from the liquid phase, centrifuge the

samples.

Sample Collection: Carefully withdraw a known volume or mass of the clear supernatant.

Immediately filter the aliquot using a syringe filter to remove any remaining microcrystals.

Solvent Evaporation: Transfer the filtered, saturated solution to a pre-weighed container.

Evaporate the solvent completely using a vacuum oven or rotary evaporator under controlled

conditions that do not degrade the solute.

Calculation: Weigh the container with the remaining solid residue. The mass of the residue

corresponds to the amount of 4-(Methylamino)pyridine dissolved in the collected

volume/mass of the solvent. Calculate the solubility in desired units (e.g., g/100 mL, mg/mL).
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UV/Vis Spectrophotometry Method
This method is suitable for compounds with a chromophore and can be faster than the

gravimetric method, though it requires the development of a calibration curve.

Objective: To determine the solubility of 4-(Methylamino)pyridine by measuring its

concentration in a saturated solution via UV/Vis absorbance.

Materials:

All materials from the Gravimetric Method

UV/Vis Spectrophotometer

Quartz or glass cuvettes

Volumetric flasks

Procedure:

Calibration Curve:

Prepare a stock solution of 4-(Methylamino)pyridine of a known concentration in the

solvent of interest.

Perform a series of serial dilutions to create several standard solutions of decreasing,

known concentrations.

Measure the absorbance of each standard at the wavelength of maximum absorbance

(λmax) for 4-(Methylamino)pyridine.

Plot absorbance versus concentration to generate a linear calibration curve.

Saturated Solution Preparation: Prepare a saturated solution and separate the solid and

liquid phases as described in the Gravimetric Method (Steps 1-3).

Sample Analysis:

Carefully withdraw a known volume of the clear, filtered supernatant.
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Dilute this aliquot with a known factor of the solvent to ensure the absorbance falls within

the linear range of the calibration curve.

Measure the absorbance of the diluted sample at λmax.

Calculation:

Use the equation of the line from the calibration curve (y = mx + c) to determine the

concentration of the diluted solution from its absorbance.

Multiply this concentration by the dilution factor to calculate the concentration of the

original saturated solution, which represents the solubility.

Experimental Workflow Visualization
The following diagram outlines a typical experimental workflow for determining the solubility of

4-(Methylamino)pyridine.
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General Workflow for Solubility Determination
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Workflow for determining the solubility of 4-(Methylamino)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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